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Compound Name: Pyrrolidine-3-carbonitrile

Cat. No.: B051249

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical nomenclature of pyrrolidine-3-
carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry and organic
synthesis. As a key building block, a comprehensive understanding of its structure and formal
naming conventions is paramount for clear communication and unambiguous identification in
research and development.

Decoding the IUPAC Name: A Systematic Approach

The formal name, pyrrolidine-3-carbonitrile, is assigned according to the systematic rules
established by the International Union of Pure and Applied Chemistry (IUPAC). A breakdown of
the name reveals the specific structural features of the molecule.

e "Pyrrolidine™: This is the parent or root name of the molecule. It designates a five-membered,
saturated heterocyclic compound containing one nitrogen atom. The "-idine" suffix signifies a
saturated ring system. Also known as tetrahydropyrrole, the pyrrolidine ring is a common
motif in numerous natural products and synthetic drugs.[1]

e "-3-": This numerical locant indicates the position of the substituent on the pyrrolidine ring. By
convention, the heteroatom (in this case, nitrogen) is assigned the first position (1). The
subsequent carbon atoms are then numbered sequentially around the ring. Therefore, the
"-3-" specifies that the substituent is attached to the third carbon atom relative to the
nitrogen.
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e "-carbonitrile": This functional group name describes a cyano group (-C=N) when it is the
principal functional group attached to a cyclic structure. The term "carbonitrile” is used to
emphasize that the carbon atom of the cyano group is not part of the main ring or chain.

The combination of these components logically constructs the full IUPAC name, providing a
precise description of the molecule's connectivity.

Structural Representation and Stereoisomerism

The molecular formula for pyrrolidine-3-carbonitrile is CsHsN2.[2][3][4] The carbon atom at
the 3-position is bonded to four different groups (a hydrogen atom, the cyano group, and two
different carbon atoms within the ring), making it a chiral center. Consequently, pyrrolidine-3-
carbonitrile can exist as a pair of enantiomers: (R)-pyrrolidine-3-carbonitrile and (S)-
pyrrolidine-3-carbonitrile. These stereoisomers are non-superimposable mirror images of
each other and may exhibit different biological activities, a critical consideration in drug
development. The racemic mixture contains equal amounts of both enantiomers.

Caption: Chemical structure of pyrrolidine-3-carbonitrile with IUPAC numbering.

Synonyms and Identification

In scientific literature and chemical catalogs, pyrrolidine-3-carbonitrile may be referred to by
several synonyms. It is also commonly available as a hydrochloride salt.[5][6][7][8]

Nomenclature Type Name

IUPAC Name Pyrrolidine-3-carbonitrile

Common Synonym 3-Pyrrolidinecarbonitrile[4]

Common Synonym 3-Cyanopyrrolidine[7]

(R)-enantiomer (3R)-Pyrrolidine-3-carbonitrile[2]
(S)-enantiomer Salt (S)-Pyrrolidine-3-carbonitrile hydrochloride[5]

A crucial identifier for any chemical compound is its CAS (Chemical Abstracts Service) Registry
Number. This unique number ensures unambiguous identification, regardless of the naming
convention used.
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Compound Form CAS Registry Number
Racemic Mixture 10603-53-9[3][4][9]
(3R)-enantiomer 1154097-27-4[2]
(3R)-enantiomer HCI Salt 1153950-54-9[6][10]
(3S)-enantiomer HCI Salt 1153950-49-2[5][11]
Racemic HCI Salt 1187930-86-4[7][8]

Applications in Synthesis

Pyrrolidine-3-carbonitrile is a versatile intermediate in organic synthesis.[12] The nitrile and
amine functional groups allow for a wide range of chemical transformations, making it a
valuable building block for creating more complex molecules.[9] It is particularly significant in
the synthesis of pharmaceuticals, especially those targeting the central nervous system.[9][12]
The pyrrolidine scaffold itself is present in many natural alkaloids and approved drugs.[1]

Conclusion

The systematic IUPAC name "pyrrolidine-3-carbonitrile” provides an accurate and complete
description of this important heterocyclic compound. Understanding the principles behind this
nomenclature, recognizing its synonyms and CAS numbers, and appreciating its
stereochemical nature are fundamental for professionals in chemical research and drug
development. This knowledge ensures precision in scientific communication and facilitates the
effective use of this versatile building block in the synthesis of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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